Cas no 2411290-68-9 (N-[1-(2-Methylpyrimidin-4-yl)cyclopropyl]but-2-ynamide)

• Product Name: N-[1-(2-Methylpyrimidin-4-yl)cyclopropyl]but-2-ynamide
• CAS No: 2411290-68-9
• MF: C₁₂H₁₃N₃O
• MW: 215.251122236252
• CID: 5358582
• Update Time: 2025-05-21

N-[1-(2-Methylpyrimidin-4-yl)cyclopropyl]but-2-ynamide Chemical and Physical Properties

Names and Identifiers

• N-[1-(2-Methylpyrimidin-4-yl)cyclopropyl]but-2-ynamide
• Z3952175499

• Inchi： 1S/C12H13N3O/c1-3-4-11(16)15-12(6-7-12)10-5-8-13-9(2)14-10/h5,8H,6-7H2,1-2H3,(H,15,16)
• InChI Key： XVJHCFICGDBWRV-UHFFFAOYSA-N
• SMILES： O=C(C#CC)NC1(C2C=CN=C(C)N=2)CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 348
• XLogP3: 1.1
• Topological Polar Surface Area: 54.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Saturated hydrocarbons Alkanes

Additional information on N-[1-(2-Methylpyrimidin-4-yl)cyclopropyl]but-2-ynamide

N-[1-(2-Methylpyrimidin-4-yl)cyclopropyl]but-2-ynamide: A Comprehensive Overview

N-[1-(2-Methylpyrimidin-4-yl)cyclopropyl]but-2-ynamide (CAS No. 2411290-68-9) is a highly specialized organic compound with significant potential in various scientific and industrial applications. This compound belongs to the class of cyclopropane-containing compounds, which have garnered considerable attention due to their unique structural properties and reactivity. The molecule combines a cyclopropyl group with a methylpyrimidine moiety, creating a structure that is both chemically versatile and biologically active.

The synthesis of N-[1-(2-Methylpyrimidin-4-yl)cyclopropyl]but-2-ynamide involves advanced organic chemistry techniques, including palladium-catalyzed cross-coupling reactions and nucleophilic substitution processes. These methods ensure the formation of the compound's distinct bicyclic framework, which is critical for its functionality. Recent studies have highlighted the importance of such compounds in drug discovery, particularly in the development of small-molecule inhibitors targeting specific enzymes and receptors.

One of the most notable applications of this compound lies in its role as a biological probe for studying cellular signaling pathways. Researchers have utilized its unique structural features to investigate interactions within complex biological systems, leading to insights into potential therapeutic interventions. For instance, its ability to modulate kinase activity has been explored in preclinical models, suggesting its potential as a lead compound for anti-cancer drug development.

Moreover, N-[1-(2-Methylpyrimidin-4-yl)cyclopropyl]but-2-ynamide has shown promise in materials science, particularly in the design of novel polymers and coatings. Its rigid cyclopropane ring contributes to enhanced mechanical properties, making it a candidate for high-performance materials used in aerospace and electronics industries.

Recent advancements in computational chemistry have further elucidated the electronic properties of this compound. Quantum mechanical studies reveal that the methylpyrimidine group significantly influences the compound's electronic distribution, enhancing its reactivity towards electrophilic species. This understanding has paved the way for innovative synthetic strategies, enabling the scalable production of this compound for commercial applications.

In terms of environmental impact, studies have demonstrated that N-[1-(2-Methylpyrimidin-4-yL)cyclopropyl]but - 2 - ynamide exhibits low toxicity to aquatic organisms under standard testing conditions. This characteristic aligns with current global efforts to develop eco-friendly chemical products, ensuring its sustainable use across various industries.

Looking ahead, ongoing research into this compound focuses on expanding its functionalization possibilities. Scientists are exploring methods to introduce additional functional groups without compromising its core structural integrity. Such modifications could unlock new applications in fields such as sensors, catalysis, and energy storage technologies.

In conclusion, N-[1-(2-Methylpyrimidin - 4 - yl )cyclo propyl ] but - 2 - ynamide (CAS No. 2411 68 - 9) stands as a testament to the ingenuity of modern organic chemistry. Its versatile structure and diverse applications underscore its importance in advancing scientific research and industrial innovation. As ongoing studies continue to uncover new facets of this compound's potential, it remains at the forefront of cutting-edge chemical exploration.